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Introduction to Osmanthuside H

Osmanthuside H is a phenylethanoid glycoside (C₁₉H₂₈O₁₁, PubChem CID: 192437) found in plants of

the Oleaceae family, particularly in the roots of Osmanthus fragrans and the fruits of Ligustrum species

(such as Ligustrum lucidum Ait., known as Nüzhenzi) [1] [2]. Its presence has been identified using

advanced analytical techniques like HPLC-MS/MS, underscoring its role as a significant bioactive

compound [3]. Research indicates that extracts containing Osmanthuside H possess anti-inflammatory,

antioxidant, and potential hepatoprotective properties, aligning with the traditional uses of these plants in

herbal medicine for treating conditions like rheumatism and inflammation [3] [4] [2].

Analytical Technique: HPLC-MS/MS

The identification and quantification of Osmanthuside H reliably use High-Performance Liquid

Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). This technique combines

superior separation power with high-sensitivity detection and structural elucidation capabilities [3].

Chromatographic Conditions:

Column: Reverse-phase C18 column (e.g., Sepax BR-C18, 100 mm × 2.1 mm, 3 µm or

equivalent) [3].
Mobile Phase: A binary gradient system is standard.

Solvent A: Water with 0.1% formic acid.
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Solvent B: Acetonitrile with 0.1% formic acid.

Gradient Program: Begin at 12-15% B, ramp to 45% B over 20 minutes, followed by a
sharp increase to 95% B for column cleaning, then re-equilibrate at initial conditions [3].

Flow Rate & Temperature: 0.2 mL/min and 40°C [3].
Injection Volume: 2 µL [3].

Mass Spectrometric Conditions:

Ionization Source: Electrospray Ionization (ESI), typically operated in negative ion mode for
better sensitivity of glycosides [3] [2].

Operational Parameters:
Ion Spray Voltage: -4500 V

Source Temperature: 350°C
Curtain Gas: 35 psi

Nebulizer and Heater Gases: 50 psi
Data Acquisition: High-resolution mass spectrometers (e.g., Q-TOF or Orbitrap) are used for

accurate mass measurement, which is crucial for confident identification. Data is acquired in
full-scan mode (e.g., m/z 100-1200) and MS/MS mode for fragmentation [3] [2].

Sample Preparation Protocol

A robust sample preparation workflow is critical for accurate analysis, as visualized in the following

diagram:
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Start Plant Material Prep

Dry at 55-60°C

Powder and Sieve (60 mesh)

Weigh 0.1g Powder

Add 12-15mL 60-70% Methanol

Ultrasonic Extraction
(45-60 min, 25°C)

Filter and Centrifuge

Dilute Supernatant
(50µL extract + 950µL MeOH)

0.22µm Membrane Filtration

HPLC-MS/MS Vial

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s579123?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Key Considerations:

Extraction Solvent: Methanol in water (60-70% v/v) effectively extracts phenylethanoid glycosides
[3] [5].

Ultrasonic Bath Power: ~300 W for 1 hour can achieve high extraction efficiency for plant stems and
leaves [5].

Quality Control: Always include procedural blanks and, if available, internal standards (e.g., stable
isotope-labeled analogs) to monitor preparation efficiency and instrument performance.

Structural Identification by MS/MS

The mass spectrometric fragmentation of Osmanthuside H provides a definitive fingerprint for its identity.

Primary Ion: The deprotonated molecule [M-H]⁻ is observed at m/z 431.1558 [2].
Key Fragmentation:

The primary fragment ion at m/z 299 results from the neutral loss of a apiofuranosyl moiety
(132 Da).

The ion at m/z 299 can further fragment, losing a glucoside to produce a secondary ion at m/z
119 [2].

This fragmentation pathway, illustrated below, is a hallmark of phenylethanoid glycosides like

Osmanthuside H and is instrumental in its confirmation.
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Method Validation Parameters

For any quantitative application, the analytical method must be rigorously validated. The table below

summarizes standard acceptance criteria based on validation data for similar bioactive compounds [6].

Validation Parameter
Result / Acceptance
Criteria

Experimental Detail

Linearity & Range R² > 0.9990 Shapiro-Wilk test p-value > 0.05 [6].

Limit of Detection (LOD) 0.04 - 0.08 µg/mL Signal-to-Noise Ratio (S/N) ≈ 3 [6].

Limit of Quantification
(LOQ)

0.12 - 0.24 µg/mL Signal-to-Noise Ratio (S/N) ≥ 10 [6].

Precision (Repeatability) RSD < 3.00% Intra-day and inter-day RSD for n=5 [6].

Accuracy (Recovery) 96.90 - 105.16% Spiked with low, mid, and high
concentrations [6].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s579123?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093454/
https://www.smolecule.com/products/s579123?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Validation Parameter
Result / Acceptance
Criteria

Experimental Detail

Selectivity Peak Purity Index =

1.0000

No interference from impurities at analyte

RT [6].

Application Notes & Troubleshooting

Column Care: To preserve column integrity and maintain sharp peaks, filter all samples and mobile
phases and guard the analytical column with a suitable pre-column filter.
MS Source Maintenance: The sugar components in Osmanthuside H can cause source

contamination. Regularly clean the ESI source and ion transfer tube according to the
manufacturer's guidelines to prevent a drop in sensitivity.

Identification Confidence: For definitive confirmation, comparison with an authentic commercial
standard is the gold standard. In its absence, the high mass accuracy (< 5 ppm) of the parent and

fragment ions provided by HRMS is essential [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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analytical-standard-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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